N,N',N'',N'''Tetraacetylglycoluril-d12
Description
N,N',N'',N'''-Tetraacetylglycoluril-d12 (CAS: 10543-60-9-d12) is a deuterated derivative of the parent compound N,N',N'',N'''-Tetraacetylglycoluril (TAGU). The molecular formula of the non-deuterated form is C₁₂H₁₄N₄O₆, while the deuterated variant replaces 12 hydrogen atoms with deuterium (D), resulting in a molecular formula of C₁₂H₂D₁₂N₄O₆ and a molecular weight of approximately 322.3 g/mol (calculated from the non-deuterated MW of 310.3 g/mol + 12 D atoms) .
TAGU-d12 is primarily used in industrial and research settings, particularly in applications requiring isotopic labeling, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. Its rigid bicyclic structure (derived from glycoluril) and acetylated nitrogen atoms distinguish it from linear chelating agents like EDTA or EGTA .
Properties
Molecular Formula |
C₁₂H₂D₁₂N₄O₆ |
|---|---|
Molecular Weight |
322.34 |
Synonyms |
1,3,4,6-Tetraacetyltetrahydro-imidazo[4,5-d]imidazole-2,5(1H,3H)-dione-d12; 1,3,4,6-Tetraacetylglycoluril-d12; Tetraacetylglyclouril-d12; Tetraacetylglycoluril-d12 _x000B_ |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Table: Comparative Overview
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